2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• Molecular Formula: C10H12N4OS2
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 2-[(4-ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C10H12N4OS2/c1-2-14-9(7-4-3-5-16-7)12-13-10(14)17-6-8(11)15/h3-5H,2,6H2,1H3,(H2,11,15)
• Standard InChI Key: SMGUPMWNBMQHHE-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)N)C2=CC=CS2
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N)C2=CC=CS2

Introduction

2-{[4-Ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a heterocyclic compound that integrates a triazole ring with sulfur and thiophene functionalities. Compounds of this class are widely studied for their potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The structural complexity of this compound allows for diverse interactions with biological targets, making it an important subject in medicinal chemistry.

Structural Features

The molecular structure of 2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide consists of:

• A 1,2,4-triazole ring, a five-membered heterocyclic structure containing three nitrogen atoms.

• A thiophene ring, known for its aromaticity and electron-rich properties.

• A sulfanyl (thioether) linkage, which connects the triazole to the acetamide group.

• An acetamide functional group, contributing to hydrogen bonding and solubility.

These features collectively enhance the compound's reactivity and ability to form stable interactions with biological targets.

Synthesis

The synthesis of such compounds typically involves multi-step reactions that integrate commercially available reagents through heterocyclic condensation and thiolation processes. Below is a general synthetic route:

Step	Reaction Description	Yield (%)
1	Formation of the triazole core via cyclization of hydrazine derivatives with thiocarbonyl compounds	~70%
2	Thiolation of the triazole with thiophenol or related compounds	~75%
3	Acetamide functionalization through reaction with chloroacetamide derivatives	~80%

The final product is often purified using recrystallization techniques to ensure high purity.

Analytical Characterization

The characterization of 2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is achieved through advanced spectroscopic methods:

• NMR Spectroscopy:

  • Proton ($^1$H) and carbon ($^13$C) NMR confirm the chemical environment of hydrogens and carbons in the structure.

  • Peaks corresponding to the ethyl group, thiophene ring, and triazole are distinct.

• Mass Spectrometry (MS):

  • Confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR):

  • Identifies functional groups such as amide ($C=O$) and sulfanyl ($C-S$) through characteristic absorption bands.

Biological Activities

Compounds containing the 1,2,4-triazole scaffold have demonstrated significant pharmacological activities:

Activity Type	Mechanism of Action	Experimental Evidence
Antimicrobial	Inhibition of bacterial/fungal enzymes	Molecular docking studies show strong binding to microbial targets.
Anticancer	Induction of apoptosis in cancer cells	Tested against breast cancer cell lines with promising IC$_{50}$ values.
Anti-inflammatory	Inhibition of pro-inflammatory enzymes (e.g., 5-lipoxygenase)	Docking studies suggest potential as a 5-lipoxygenase inhibitor.